![molecular formula C21H26FN3O B4881151 N-{[1-(4-fluorobenzyl)-4-piperidinyl]methyl}-N'-(2-methylphenyl)urea](/img/structure/B4881151.png)
N-{[1-(4-fluorobenzyl)-4-piperidinyl]methyl}-N'-(2-methylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[1-(4-fluorobenzyl)-4-piperidinyl]methyl}-N'-(2-methylphenyl)urea, commonly known as FUB-APINACA, is a synthetic cannabinoid that belongs to the indazole family. It is a potent agonist of the cannabinoid receptors and has been used in scientific research for its pharmacological properties.
Mechanism of Action
FUB-APINACA exerts its pharmacological effects by binding to the cannabinoid receptors in the brain and peripheral tissues. It activates the CB1 and CB2 receptors, leading to the modulation of various physiological processes, including pain perception, appetite, and mood. FUB-APINACA has been found to be a full agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
FUB-APINACA has been found to produce a range of biochemical and physiological effects, including euphoria, relaxation, and altered perception of time and space. It has also been found to affect the cardiovascular system, with an increase in heart rate and blood pressure. FUB-APINACA has been shown to produce dose-dependent effects, with higher doses leading to more significant effects.
Advantages and Limitations for Lab Experiments
FUB-APINACA has several advantages for use in scientific research. It is a potent agonist of the cannabinoid receptors, making it a useful tool for studying the pharmacology of these receptors. FUB-APINACA is also relatively stable and has a long shelf life, making it easy to store and transport. However, there are also limitations to its use. FUB-APINACA is a synthetic cannabinoid, and its effects may not accurately reflect the effects of natural cannabinoids. Additionally, the psychoactive effects of FUB-APINACA may limit its use in certain types of studies.
Future Directions
There are several future directions for research on FUB-APINACA. One area of interest is the development of novel synthetic cannabinoids with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic uses of synthetic cannabinoids, including their use in the treatment of pain, anxiety, and other conditions. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on the brain and other organs.
Conclusion:
FUB-APINACA is a synthetic cannabinoid that has been used in scientific research to study the pharmacological properties of cannabinoids. It is a potent agonist of the cannabinoid receptors and has been found to produce a range of biochemical and physiological effects. FUB-APINACA has several advantages for use in scientific research, but there are also limitations to its use. Future research on FUB-APINACA and other synthetic cannabinoids will help to further our understanding of the pharmacology and potential therapeutic uses of these compounds.
Synthesis Methods
FUB-APINACA can be synthesized using a multistep process involving the reaction of 4-fluorobenzyl chloride with piperidine, followed by the reaction of the resulting intermediate with 2-methylphenyl isocyanate. The final product is purified using chromatographic techniques. The purity and quality of the final product are critical for its use in scientific research.
Scientific Research Applications
FUB-APINACA has been used in scientific research to study the pharmacological properties of synthetic cannabinoids. It has been found to be a potent agonist of the cannabinoid receptors, with a higher binding affinity for CB1 receptors than CB2 receptors. FUB-APINACA has been used to study the effects of synthetic cannabinoids on the central nervous system, including their effects on memory, learning, and motor function.
properties
IUPAC Name |
1-[[1-[(4-fluorophenyl)methyl]piperidin-4-yl]methyl]-3-(2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FN3O/c1-16-4-2-3-5-20(16)24-21(26)23-14-17-10-12-25(13-11-17)15-18-6-8-19(22)9-7-18/h2-9,17H,10-15H2,1H3,(H2,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USQGOMVIJWFYSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)NCC2CCN(CC2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.